Cas no 61855-04-7 (5-(Methoxymethyl)thiophene-2-carboxylic acid)

• Product Name: 5-(Methoxymethyl)thiophene-2-carboxylic acid
• CAS No: 61855-04-7
• MF: C₇H₈O₃S
• MW: 172.201621055603
• MDL: MFCD02735563
• CID: 464560
• PubChem ID: 588215
• Update Time: 2025-06-26

5-(Methoxymethyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Methoxymethyl)thiophene-2-carboxylic acid
• 2-Thiophenecarboxylic acid, 5-(methoxymethyl)-
• 5-Methoxymethyl-thiophene-2-carboxylic acid
• 5-Methoxymethyl-2-thiophenecarboxylic acid
• LS-08967
• 5-Methoxymethyl-thiophene-2-carboxylic acid
• BB 0237680
• CS-0196011
• 5-(methoxymethyl)thiophene-2-carboxylicacid
• Z1134175323
• E89655
• SCHEMBL836468
• A918526
• 61855-04-7
• DTXSID90343211
• MFCD02735563
• AKOS000300538
• EN300-7241915
• 5-(Methoxymethyl)-2-thiophenecarboxylic acid
• CHEMBRDG-BB 4004231
• ALBB-026347

• MDL： MFCD02735563
• Inchi： 1S/C7H8O3S/c1-10-4-5-2-3-6(11-5)7(8)9/h2-3H,4H2,1H3,(H,8,9)
• InChI Key： RYFSRJFRRLRADM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1COC

Computed Properties

• Exact Mass: 172.01900
• Monoisotopic Mass: 172.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 296.9±30.0 °C at 760 mmHg
• Flash Point: 133.4±24.6 °C
• PSA: 74.77000
• LogP: 1.59270
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-(Methoxymethyl)thiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-(Methoxymethyl)thiophene-2-carboxylic acid

5-(Methoxymethyl)thiophene-2-carboxylic Acid: A Comprehensive Overview

The compound 5-(Methoxymethyl)thiophene-2-carboxylic acid, with the CAS number 61855-04-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a methoxymethyl group and a carboxylic acid moiety. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and electronic properties, making it a valuable component in various applications.

Recent studies have highlighted the potential of 5-(Methoxymethyl)thiophene-2-carboxylic acid in drug discovery. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. The methoxymethyl group attached to the thiophene ring enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. Furthermore, the carboxylic acid group provides versatility in chemical modifications, enabling the synthesis of derivatives with enhanced therapeutic properties.

In the realm of materials science, 5-(Methoxymethyl)thiophene-2-carboxylic acid has been investigated for its role in the creation of advanced materials such as conductive polymers and organic semiconductors. The thiophene moiety contributes to the material's electronic conductivity, while the methoxymethyl group can be used to tailor the material's mechanical properties. Recent advancements in this area have demonstrated the potential of this compound in creating flexible electronics and energy storage devices.

The synthesis of 5-(Methoxymethyl)thiophene-2-carboxylic acid involves a multi-step process that typically begins with the preparation of thiophene derivatives. Researchers have optimized various synthetic routes to improve yield and purity, often employing catalytic methods or microwave-assisted synthesis. These improvements have made the compound more accessible for large-scale production and industrial applications.

From an environmental perspective, 5-(Methoxymethyl)thiophene-2-carboxylic acid has been studied for its biodegradability and eco-friendly properties. Recent research indicates that the compound exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals in certain industrial processes. This aligns with growing global efforts to develop sustainable and environmentally friendly chemical compounds.

In conclusion, 5-(Methoxymethyl)thiophene-2-carboxylic acid, CAS number 61855-04-7, is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations within organic chemistry and materials science.